Cas no 2137683-00-0 (2-Cyclopropyl-4-[(2-methylbutan-2-yl)amino]butan-1-ol)

• Product Name: 2-Cyclopropyl-4-[(2-methylbutan-2-yl)amino]butan-1-ol
• CAS No: 2137683-00-0
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 6266325
• PubChem ID: 165467759
• Update Time: 2025-06-29

2-Cyclopropyl-4-[(2-methylbutan-2-yl)amino]butan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-800977
• 2-cyclopropyl-4-[(2-methylbutan-2-yl)amino]butan-1-ol
• 2137683-00-0
• 2-Cyclopropyl-4-[(2-methylbutan-2-yl)amino]butan-1-ol

• Inchi： 1S/C12H25NO/c1-4-12(2,3)13-8-7-11(9-14)10-5-6-10/h10-11,13-14H,4-9H2,1-3H3
• InChI Key： OPQGXZASDGSRFZ-UHFFFAOYSA-N
• SMILES： OCC(CCNC(C)(C)CC)C1CC1

Computed Properties

• Exact Mass: 199.193614421g/mol
• Monoisotopic Mass: 199.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-Cyclopropyl-4-[(2-methylbutan-2-yl)amino]butan-1-ol

Introduction to 2-Cyclopropyl-4-[(2-methylbutan-2-yl)amino]butan-1-ol (CAS No. 2137683-00-0)

2-Cyclopropyl-4-[(2-methylbutan-2-yl)amino]butan-1-ol (CAS No. 2137683-00-0) is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of amino alcohols, characterized by the presence of both an amine group and a hydroxyl group in its molecular structure. The cyclopropyl substituent at the second carbon position and the (2-methylbutan-2-yl)amino moiety at the fourth carbon position contribute to its distinct chemical properties, making it a subject of interest for further investigation in drug discovery and development.

The molecular formula of 2-Cyclopropyl-4-[(2-methylbutan-2-yl)amino]butan-1-ol is C₁₁H₂₁NO₂, reflecting its relatively large size and the presence of nitrogen atoms, which are often involved in critical interactions with biological targets. The compound’s structure suggests potential applications as a building block for more complex molecules or as a lead compound in the synthesis of novel therapeutic agents. Its stereochemistry, particularly the configuration around the chiral centers, may play a crucial role in determining its pharmacological effects.

In recent years, there has been growing interest in the development of amine alcohol derivatives due to their versatile biological activities. These compounds have been explored for their potential roles in modulating various biological pathways, including enzyme inhibition and receptor binding. The presence of both an amine and a hydroxyl group in 2-Cyclopropyl-4-[(2-methylbutan-2-yl)amino]butan-1-ol allows for multiple points of interaction with biological targets, which could enhance its binding affinity and selectivity. This feature makes it an attractive candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of 2-Cyclopropyl-4-[(2-methylbutan-2-yl)amino]butan-1-ol is its structural complexity, which may contribute to its potential as a scaffold for drug design. The cyclopropyl group is known to influence the conformational flexibility of molecules, while the (2-methylbutan-2-yl)amino moiety introduces steric hindrance that can be fine-tuned to optimize interactions with biological targets. These structural elements are often exploited in drug development to improve pharmacokinetic properties such as solubility, permeability, and metabolic stability.

Recent studies have highlighted the importance of amine alcohol derivatives in addressing various therapeutic challenges. For instance, compounds with similar structural motifs have been investigated for their potential anti-inflammatory, analgesic, and neuroprotective effects. The unique combination of functional groups in 2-Cyclopropyl-4-[(2-methylbutan-2-y l)amino]butan -1 -ol suggests that it may exhibit similar properties or even novel mechanisms of action. Further research is needed to fully elucidate its biological profile and explore its potential applications in human health.

The synthesis of 2-Cyclopropyl -4-[ ( 2 -methylbutan - 2 - y l ) a m i n o ] b u t a n - 1 - o l presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters requires careful planning to ensure high enantiomeric purity, which is critical for pharmaceutical applications. Advances in asymmetric synthesis have made it possible to construct complex molecules with high precision, opening up new possibilities for developing enantiomerically pure forms of this compound. Such advancements could significantly enhance its utility as a pharmaceutical intermediate or lead compound.

In addition to its structural complexity, CAS No. 2137683 -00 -0 has implications for drug delivery systems. The amine group can form hydrogen bonds with various matrices, potentially improving solubility and bioavailability. Furthermore, the cyclopropyl ring may influence membrane permeability, affecting how quickly the compound is absorbed into systemic circulation. These factors are essential considerations when designing formulations that maximize therapeutic efficacy while minimizing side effects.

The growing interest in amine alcohol derivatives underscores their importance as pharmacological tools. As research continues to uncover new biological targets and mechanisms, compounds like CAS No. 2137683 -00 -0 may play a pivotal role in developing next-generation therapeutics. Their unique structural features offer opportunities for innovation across multiple therapeutic areas, including oncology, neurology, and immunology. By leveraging advances in synthetic chemistry and computational modeling, scientists can accelerate the discovery process and bring new treatments to patients more quickly.

The future prospects for CAS No. 2137683 -00 -0 are promising given its versatile structural framework and potential biological activities. Further investigation into its pharmacological properties will be essential to determine its full therapeutic potential. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be crucial in translating this compound’s promise into tangible medical benefits. As our understanding of biological systems continues to evolve, so too will our ability to harness natural product-inspired scaffolds like this one for therapeutic purposes.